8-methoxy-N-[(2-methoxy-4,6-dimethyl-3-pyridinyl)methyl]-3-chromanecarboxamide

• IUPAC Name: 8-methoxy-N-[(2-methoxy-4,6-dimethylpyridin-3-yl)methyl]-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C20H24N2O4/c1-12-8-13(2)22-20(25-4)16(12)10-21-19(23)15-9-14-6-5-7-17(24-3)18(14)26-11-15/h5-8,15H,9-11H2,1-4H3,(H,21,23)
• InChI Key: IVOBIVNPBIZDBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1CNC(=O)C2CC3=C(C(=CC=C3)OC)OC2)OC)C
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

Synthesis Analysis

The synthesis of N-methoxy-N-methylamides, similar in structural complexity to our compound of interest, involves the condensation of carboxylic acids with N,O-dimethylhydroxylamine hydrochloride, utilizing coupling reagents like oxalyl chloride. This method produces ketones without side products, a feature that might be relevant to the synthesis of our compound by indicating potential pathways or methodologies for its creation (Lee & Park, 2002).

Molecular Structure Analysis

The crystal structure analysis of related compounds can provide insights into the molecular structure of "8-methoxy-N-[(2-methoxy-4,6-dimethyl-3-pyridinyl)methyl]-3-chromanecarboxamide". For instance, the analysis of (E)-methyl 2-(methoxyimino)-2-(2-((3-(6-(trifluoromethyl)pyridin-3-yl) phenoxy) methyl) phenyl) acetate reveals how methyl and hydrogen substitutions influence molecular interactions and stability, which could be analogous to understanding the structural behavior of our compound (Mao et al., 2015).

Chemical Reactions and Properties

Chemical reactions, such as the photochemical methoxylation and methylation of pyridinecarboxamide derivatives, demonstrate the reactivity of specific molecular sites under certain conditions. These reactions are influenced by the presence of substituents and the specific chemical environment, providing insights into the reactivity and potential chemical modifications of "8-methoxy-N-[(2-methoxy-4,6-dimethyl-3-pyridinyl)methyl]-3-chromanecarboxamide" (Sugimori & Itoh, 1986).

Physical Properties Analysis

The physical properties of a compound, such as melting point, boiling point, solubility, and crystallinity, are crucial for its characterization and application. Studies similar to the synthesis and crystal structure characterization of related compounds can shed light on the physical properties of our compound of interest, aiding in the understanding of its behavior in different solvents, temperatures, and physical states (Mao et al., 2015).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are fundamental to the compound's applications in synthesis, catalysis, and as potential intermediates in pharmaceuticals or materials science. The synthesis and evaluation of related compounds provide a basis for understanding these properties, highlighting the compound's potential roles in chemical reactions and its behavior under various chemical conditions (Lee, 2007).